Rpn6- vs Keap1-Mediated Nrf2 Activation
Within the 1,2,4-oxadiazole class of Nrf2-ARE activators, DDO-7263 was identified as the most potent Nrf2 activator through systematic analogue comparison and was therefore selected as the core structure for bioactive probe design and target-fishing studies [1]. Affinity chromatography coupled with mass spectrometry identified Rpn6, a subunit of the 26S proteasome lid, as the direct binding target of DDO-7263. In vitro affinity experiments confirmed that DDO-7263 binds to Rpn6, blocking 26S proteasome assembly and thereby preventing ubiquitinated Nrf2 degradation. This mechanism is fundamentally distinct from the Keap1 cysteine modification mechanism employed by dimethyl fumarate, sulforaphane, and bardoxolone methyl [2]. Among all 1,2,4-oxadiazole analogues evaluated, DDO-7263 exhibited the highest Nrf2 activation potency, establishing it as the frontline candidate within this chemotype [1].
| Evidence Dimension | Mechanism of Nrf2 activation and target identity; intra-class potency rank |
|---|---|
| Target Compound Data | DDO-7263 binds to Rpn6 (26S proteasome subunit); blocks 26S proteasome assembly; prevents ubiquitinated Nrf2 degradation. Ranked most potent among 1,2,4-oxadiazole analogues [1]. |
| Comparator Or Baseline | DMF, sulforaphane, bardoxolone methyl: covalently modify Keap1 cysteine residues to release Nrf2. Earlier 1,2,4-oxadiazole analogues (compounds 1, 4, 32): lower Nrf2 activation potency [1][2]. |
| Quantified Difference | Qualitative difference in molecular target (Rpn6 vs. Keap1); quantitative intra-class potency rank: DDO-7263 > all other 1,2,4-oxadiazole analogues tested [1]. Exact EC50 fold-difference values not disclosed in available abstracts; the rank order is explicitly stated in the primary publication. |
| Conditions | In vitro binding assays; ARE-luciferase reporter assay in HepG2-ARE-C8 cells for potency screening; affinity chromatography and mass spectrometry for target identification. |
Why This Matters
Procurement of an Nrf2 activator with a validated, non-Keap1 mechanism (Rpn6 binding) enables experiments that dissect proteasome-dependent versus Keap1-dependent Nrf2 regulation, which is not achievable with Keap1-targeted comparators.
- [1] Dai Z, An LY, Chen XY, Yang F, Zhao N, Li CC, Ren R, Li BY, Tao WY, Li P, Jiang C, Yan F, Jiang ZY, You QD, Di B, Xu LL. Target Fishing Reveals a Novel Mechanism of 1,2,4-Oxadiazole Derivatives Targeting Rpn6, a Subunit of 26S Proteasome. J Med Chem. 2022;65(6):5029-5043. doi:10.1021/acs.jmedchem.1c02137. PMID: 35253427. View Source
- [2] Baird L, Yamamoto M. The Molecular Mechanisms Regulating the KEAP1-NRF2 Pathway. Mol Cell Biol. 2020;40(13):e00099-20. doi:10.1128/MCB.00099-20. PMID: 32393668. View Source
